(E)-N'-(4-(benzyloxy)benzylidene)-3-cyclopropyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-cyclopropyl-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C21H20N4O2/c26-21(20-12-19(23-24-20)17-8-9-17)25-22-13-15-6-10-18(11-7-15)27-14-16-4-2-1-3-5-16/h1-7,10-13,17H,8-9,14H2,(H,23,24)(H,25,26)/b22-13+
• InChI Key: KFEBZGCKMKEQRJ-LPYMAVHISA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)C(=O)NN=CC3=CC=C(C=C3)OCC4=CC=CC=C4
• Isomeric SMILES: C1CC1C2=CC(=NN2)C(=O)N/N=C/C3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

The compound is a derivative of benzylidene and pyrazole. Benzylidene compounds are formally derivatives of benzylidene, although few are prepared from the carbene. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

Benzylidene compounds can undergo a variety of reactions, including protodeboronation. Pyrazole derivatives are known to participate in a wide range of chemical reactions, including cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its aromaticity and the presence of nitrogen heteroatoms. It’s also possible that the compound could exhibit polarity due to the presence of the carbonyl group in the pyrazole ring.

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

• Synthesis and Characterization : Pyrazole-3-carbohydrazide derivatives have been synthesized and characterized through various spectroscopic methods, including FT-IR, NMR, and X-ray diffraction. These compounds' molecular structures have been optimized and theoretically studied, demonstrating their potential for in-depth structural analysis and application in understanding molecular interactions (Karrouchi et al., 2020).

Biological Evaluation

• Antimicrobial and Antitumor Activities : Several studies have investigated the antimicrobial and antitumor potentials of pyrazole-carbohydrazide derivatives. For example, novel series of these compounds have shown varying degrees of antimicrobial activity, with some demonstrating potent effects against specific bacterial and fungal strains. Additionally, certain derivatives have been evaluated for their antitumor activities, highlighting the structural diversity and bioactivity potential within this chemical class (Ningaiah et al., 2014).

Antioxidant Properties

• Antioxidant Evaluation : The antioxidant capacities of pyrazole-carbohydrazide derivatives have been explored, with some compounds showing significant activity. This suggests their potential use in developing therapeutic agents aimed at combating oxidative stress-related diseases (El Sadek et al., 2014).

Future Directions

The synthesis and study of benzylidene and pyrazole derivatives is an active area of research in organic chemistry. These compounds have potential applications in various fields, including medicinal chemistry and materials science.